Cas no 1213959-13-7 ((1R)-1-(2,4-dimethoxyphenyl)-2,2,2-trifluoroethanamine)

• Product Name: (1R)-1-(2,4-dimethoxyphenyl)-2,2,2-trifluoroethanamine
• CAS No: 1213959-13-7
• MF: C₁₀H₁₂F₃NO₂
• MW: 235.202993392944
• CID: 2617550
• PubChem ID: 43197299
• Update Time: 2023-08-30

(1R)-1-(2,4-dimethoxyphenyl)-2,2,2-trifluoroethanamine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2,4-dimethoxyphenyl)-2,2,2-trifluoroethanamine
• (1S)-1-(2,4-DIMETHOXYPHENYL)-2,2,2-TRIFLUOROETHYLAMINE
• AKOS000245864
• 1213927-29-7
• 2,4-Dimethoxy-alpha-(trifluoromethyl)benzenemethanamine
• 1213959-13-7
• (1R)-1-(2,4-DIMETHOXYPHENYL)-2,2,2-TRIFLUOROETHYLAMINE
• EN300-1264510
• AB39959
• 1-(2,4-DIMETHOXYPHENYL)-2,2,2-TRIFLUOROETHYLAMINE
• AB39955
• 886368-70-3
• DTXSID301222490
• AB39962
• 1-(2,4-DIMETHOXYPHENYL)-2,2,2-TRIFLUOROETHAN-1-AMINE

• Inchi： 1S/C10H12F3NO2/c1-15-6-3-4-7(8(5-6)16-2)9(14)10(11,12)13/h3-5,9H,14H2,1-2H3
• InChI Key： MJZVNVRMFKNDNI-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1OC)OC)N)(F)F

Computed Properties

• Exact Mass: 235.08201311g/mol
• Monoisotopic Mass: 235.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.5Ų